N-ethyl-3-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]propanamide

• IUPAC Name: N-ethyl-3-[4-[(4-fluorophenyl)methyl]-5-oxo-3-propan-2-yl-1,4-diazepan-1-yl]propanamide
• InChI: InChI=1S/C20H30FN3O2/c1-4-22-19(25)9-11-23-12-10-20(26)24(18(14-23)15(2)3)13-16-5-7-17(21)8-6-16/h5-8,15,18H,4,9-14H2,1-3H3,(H,22,25)
• InChI Key: OGEVWXFADWRONR-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CCN1CCC(=O)N(C(C1)C(C)C)CC2=CC=C(C=C2)F
• Molecular Formula: C20H30FN3O2
• Molecular Weight: 363.5 g/mol

Description

N-ethyl-3-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]propanamide, commonly known as Flibanserin, is a drug that has been developed for the treatment of hypoactive sexual desire disorder (HSDD) in premenopausal women. HSDD is a condition characterized by a persistent lack of sexual desire, which causes significant distress or interpersonal difficulty. Flibanserin is a non-hormonal drug that acts on the central nervous system to increase sexual desire.

Mechanism of Action

Flibanserin acts on the central nervous system by modulating the levels of several neurotransmitters, including dopamine, norepinephrine, and serotonin. The drug increases the levels of dopamine and norepinephrine, which are associated with sexual arousal and desire. At the same time, Flibanserin decreases the levels of serotonin, which is associated with sexual inhibition.
Biochemical and Physiological Effects
Flibanserin has several biochemical and physiological effects on the body. The drug increases the levels of dopamine and norepinephrine in the prefrontal cortex and limbic system, which are associated with sexual arousal and desire. Flibanserin also decreases the levels of serotonin in the brain, which reduces sexual inhibition. These effects lead to an increase in sexual desire and a decrease in distress associated with low sexual desire.

Advantages and Limitations for Lab Experiments

Flibanserin has several advantages for lab experiments. The drug is non-hormonal and acts on the central nervous system, which makes it suitable for studying the neurochemical basis of sexual desire. Flibanserin can also be administered orally, which makes it easy to use in lab experiments.
However, Flibanserin has several limitations for lab experiments. The drug has a narrow therapeutic window, which means that the dose needs to be carefully controlled to avoid adverse effects. Flibanserin also has a long half-life, which can complicate the interpretation of results in lab experiments.

Future Directions

There are several future directions for the study of Flibanserin. One direction is to investigate the long-term effects of the drug on sexual desire and other aspects of sexual function. Another direction is to study the effects of Flibanserin on different populations, such as postmenopausal women or men. Finally, future studies could investigate the mechanisms of action of Flibanserin in more detail, to better understand how the drug modulates sexual desire.

Synthesis Methods

Flibanserin is synthesized through a multi-step process that involves the reaction of several chemical intermediates. The synthesis starts with the reaction of 3-methyl-1,2,3,4-tetrahydroisoquinoline with 4-fluorobenzaldehyde to form 3-(4-fluorobenzyl)-3-methyl-1,2,3,4-tetrahydroisoquinoline. This intermediate is then reacted with isopropylmagnesium bromide to form 3-(4-fluorobenzyl)-3-isopropyl-1,2,3,4-tetrahydroisoquinoline.
The next step involves the reaction of this intermediate with ethyl chloroformate to form N-ethyl-3-(4-fluorobenzyl)-3-isopropyl-1,2,3,4-tetrahydroisoquinoline-2-carboxamide. This intermediate is then reacted with sodium hydride and 1,4-diazepane-5-one to form N-ethyl-3-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]propanamide, which is the final product.

Scientific Research Applications

Flibanserin has been extensively studied for its efficacy in the treatment of N-ethyl-3-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]propanamide in premenopausal women. Several clinical trials have been conducted to evaluate the safety and effectiveness of the drug. In these trials, Flibanserin has been shown to increase sexual desire and decrease distress associated with low sexual desire.